4-(1-Aminopropan-2-yl)phenol

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 4-(1-aminopropan-2-yl)phenol
• InChI: InChI=1S/C9H13NO/c1-7(6-10)8-2-4-9(11)5-3-8/h2-5,7,11H,6,10H2,1H3
• InChI Key: ZGYDQXZKRDEGFR-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C1=CC=C(C=C1)O

Description

4-(2-Aminoisopropyl)phenol , is a chemical compound with the molecular formula C₉H₁₄ClNO. It exists as a hydrochloride salt (CAS number: 13238-99-8) . This compound features a phenolic ring substituted with an amino group and an isopropyl group. Its structure is as follows:

$$\text{C₆H₄(OH)(NHCH(CH₃)₂)}$$C₆H₄(OH)(NHCH(CH₃)₂)

Preparation Methods

The synthetic routes for 4-(1-Aminopropan-2-yl)phenol involve the following steps:

Industrial Production: While specific industrial methods are not widely documented, laboratory-scale synthesis typically starts from phenol. The amino group is introduced via reductive amination using isopropylamine.

Chemical Reactions Analysis

Reactivity: 4-(1-Aminopropan-2-yl)phenol can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The primary products depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-(1-Aminopropan-2-yl)phenol finds applications in various fields:

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for its potential biological activities.

Medicine: May have applications in drug discovery due to its structural features.

Industry: Limited information is available regarding industrial applications.

Mechanism of Action

The exact mechanism by which 4-(1-Aminopropan-2-yl)phenol exerts its effects remains an area of ongoing research. It likely interacts with specific molecular targets and pathways, but further studies are needed to elucidate these mechanisms.

Comparison with Similar Compounds

While detailed comparisons are scarce, researchers may explore related compounds such as 4-(2-Aminopropan-2-yl)phenol hydrochloride (CAS number: 1993232-89-5) . more comprehensive investigations are necessary to highlight its uniqueness.